Cas no 1261530-33-9 (4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine)

• Product Name: 4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261530-33-9
• MF: C₁₃H₈ClF₂NO
• MW: 267.658529281616
• CID: 4985488
• Update Time: 2025-07-25

4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8ClF2NO/c14-11-6-9(5-10(7-11)13(15)16)12(18)8-1-3-17-4-2-8/h1-7,13H
• InChI Key： BHZSJSPPRNRMQY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=CC(=C1)C(C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine

Introduction to 4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine (CAS No. 1261530-33-9)

4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261530-33-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoylpyridines, a subclass known for its diverse biological activities and potential therapeutic applications. The structural features of 4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine, particularly the presence of a chloro substituent at the 3-position and a difluoromethyl group at the 5-position of the benzoyl moiety, contribute to its unique chemical properties and biological interactions.

The benzoylpyridine scaffold is a privileged structure in drug discovery, often exhibiting inhibitory effects on various enzymes and receptors. The chloro and difluoromethyl groups are known to enhance the metabolic stability and binding affinity of molecules, making them valuable in the design of novel pharmacophores. In recent years, there has been a surge in research focusing on heterocyclic compounds, particularly those incorporating pyridine rings, due to their ability to modulate biological pathways effectively.

4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine has been studied for its potential role in addressing various therapeutic challenges. One of the most promising areas of investigation is its application in oncology. The compound has shown promise as an inhibitor of certain kinases that are implicated in cancer progression. Specifically, studies have indicated that it may interfere with the activity of tyrosine kinases, which are crucial for signal transduction pathways involved in cell proliferation and survival. The chloro and difluoromethyl substituents are believed to play a pivotal role in stabilizing the binding interaction with the target enzyme, thereby enhancing its efficacy.

Furthermore, research has also explored the antimicrobial properties of 4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine. The structural motif suggests that it may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, leading to bacterial growth inhibition. This is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed. Preliminary in vitro studies have demonstrated activity against several Gram-positive and Gram-negative bacterial strains, indicating potential as a lead compound for further development.

The compound's pharmacokinetic profile is another critical aspect that has been investigated. The presence of lipophilic substituents like the difluoromethyl group can influence membrane permeability and distribution, while the chloro group may affect metabolic clearance rates. These factors are essential for determining the compound's bioavailability and duration of action. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, have been employed to predict how 4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine interacts with biological targets and how its structure influences its overall pharmacological behavior.

In addition to its therapeutic potential, 4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine has also been explored for its role in central nervous system (CNS) disorders. Pyridine derivatives are known to cross the blood-brain barrier, making them suitable candidates for treating neurological conditions. Studies have suggested that this compound may modulate neurotransmitter systems involved in mood regulation and cognitive function. While further research is needed to fully elucidate its mechanisms of action, these findings open up new avenues for developing treatments for conditions such as depression and neurodegenerative diseases.

The synthesis of 4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine is another area where advancements have been made. Modern synthetic methodologies allow for efficient preparation of complex molecules like this one, often with high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the precise construction of the benzoylpyridine core, while protecting group strategies ensure that functional groups are selectively modified during synthesis. These advancements not only facilitate research but also lay the groundwork for large-scale production if future clinical applications materialize.

Ethical considerations are paramount when conducting research involving pharmaceutical compounds like 4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine. Ensuring compliance with regulatory guidelines and maintaining high standards of laboratory safety are essential practices. Researchers must adhere to protocols designed to minimize risks to human health and environmental safety throughout the development process. This includes rigorous testing at various stages—from preclinical studies to clinical trials—to assess both efficacy and potential adverse effects.

The future direction of research on 4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine appears promising, with several avenues for further exploration remaining open. One key area is understanding how variations in its structure can modulate its biological activity without compromising efficacy or safety profiles. By systematically modifying substituents such as chlorine or difluoromethyl groups at different positions on the benzene ring or within other parts of the molecule, researchers can generate libraries of analogs with tailored properties.

Another exciting prospect is combining 4-(3-Chloro-5-(difluoromethyl)benzoyl)pyridine with other compounds or therapeutic agents to achieve synergistic effects or overcome resistance mechanisms observed during treatment regimens currently used for various diseases including cancer or infections caused by resistant bacteria strains . Such combinations could lead not only to improved outcomes but also potentially reduce side effects associated with single-agent therapies by leveraging multiple targets simultaneously .

In conclusion, 4 - ( 3 - Chlor o - 5 - ( d if luoro m ethyl ) b en z o y l ) p y rid ine ( C A S N o . 1 2 6 1 5 3 0 - 3 3 - 9 ) represents an intriguing compound worthy o f further investigation within pharmaceutical chemistry . Its unique structural features , coupled w ith preliminary evidence o f biological activity , position it as a valuable candidate f or developing novel treatments across multiple therapeutic domains . As research continues , it i s anticipated that additional insights into its mechanism s o f action , synthetic pathways , an d clinical applicability will emerge , paving t he way f or innovative medical interventions based on this promising chemical entity . p >